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Compound of Interest

Compound Name: 7-Ethylquinoline-3-carboxylic acid

CAS No.: 948290-70-8

Cat. No.: B1356021

Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic characterization

of 7-Ethylquinoline-3-carboxylic acid, a quinoline derivative of interest in medicinal chemistry

and materials science. As a Senior Application Scientist, the following sections will detail the

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data for this compound. The guide will not only present the anticipated data but also delve into

the rationale behind the experimental choices and data interpretation, ensuring a thorough

understanding for researchers, scientists, and drug development professionals.

Introduction to 7-Ethylquinoline-3-carboxylic acid
and Spectroscopic Analysis
7-Ethylquinoline-3-carboxylic acid belongs to the quinoline class of heterocyclic compounds,

which are known for their broad range of biological activities. The structural elucidation and
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purity assessment of such molecules are paramount in the drug discovery and development

process. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for

achieving unambiguous structural confirmation. This guide will walk through the theoretical

basis and practical considerations for acquiring and interpreting the spectroscopic data for 7-
Ethylquinoline-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For 7-Ethylquinoline-3-carboxylic acid, both ¹H and ¹³C NMR are crucial for

confirming the substitution pattern on the quinoline ring.

¹H NMR Spectroscopy
Experimental Protocol:

A standardized protocol for ¹H NMR analysis would involve dissolving 5-10 mg of 7-
Ethylquinoline-3-carboxylic acid in a suitable deuterated solvent such as DMSO-d₆ or

CDCl₃.[1] DMSO-d₆ is often preferred for carboxylic acids as the acidic proton is typically

observable.[1] The solution is then transferred to a 5 mm NMR tube for analysis.

Expected ¹H NMR Data:

The expected chemical shifts (δ) for the protons of 7-Ethylquinoline-3-carboxylic acid are

detailed in the table below. These predictions are based on the known spectra of similar

quinoline derivatives and the expected substituent effects of the ethyl and carboxylic acid

groups.[1][2][3]
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Proton
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-2 9.2 - 9.4 s -

H-4 8.8 - 9.0 s -

H-5 8.0 - 8.2 d ~8.5

H-6 7.6 - 7.8 dd ~8.5, ~1.5

H-8 7.9 - 8.1 d ~1.5

-CH₂- 2.8 - 3.0 q ~7.5

-CH₃ 1.3 - 1.5 t ~7.5

-COOH 12.0 - 14.0 br s -

Interpretation:

The protons at positions 2 and 4 are expected to be the most downfield due to the

deshielding effect of the quinoline nitrogen and the carboxylic acid group.

The protons on the benzene portion of the quinoline ring (H-5, H-6, and H-8) will exhibit

characteristic splitting patterns based on their coupling with neighboring protons.

The ethyl group will show a classic quartet for the methylene (-CH₂-) protons and a triplet for

the methyl (-CH₃) protons.

The carboxylic acid proton will appear as a broad singlet at a very downfield chemical shift

and may be exchangeable with D₂O.

¹³C NMR Spectroscopy
Experimental Protocol:

For ¹³C NMR, a higher concentration of the sample (20-50 mg) is typically required.[1] The

same deuterated solvent as in the ¹H NMR experiment can be used.

Expected ¹³C NMR Data:
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The anticipated chemical shifts for the carbons of 7-Ethylquinoline-3-carboxylic acid are

summarized below, based on established data for quinoline and substituted aromatic systems.

[4][5][6][7]

Carbon Predicted Chemical Shift (δ, ppm)

C-2 150 - 155

C-3 125 - 130

C-4 140 - 145

C-4a 128 - 132

C-5 127 - 130

C-6 125 - 128

C-7 145 - 150

C-8 120 - 123

C-8a 147 - 152

-CH₂- 28 - 32

-CH₃ 14 - 18

-COOH 165 - 170

Interpretation:

The quaternary carbons (C-3, C-4a, C-7, C-8a, and -COOH) will generally show weaker

signals.

The carbon of the carboxylic acid group will be the most downfield.

The chemical shifts of the aromatic carbons are influenced by the positions of the nitrogen

atom and the substituents.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Experimental Protocol:

The IR spectrum can be obtained using an FT-IR spectrometer. The sample is typically

prepared as a KBr pellet or analyzed as a solid using an ATR accessory.[8]

Expected IR Data:

Functional Group
Expected Absorption Range

(cm⁻¹)
Intensity

O-H (Carboxylic Acid) 3300 - 2500 Broad, Strong

C-H (Aromatic) 3100 - 3000 Medium

C-H (Aliphatic) 3000 - 2850 Medium

C=O (Carboxylic Acid) 1725 - 1700 Strong

C=C, C=N (Aromatic) 1600 - 1450 Medium to Strong

C-O (Carboxylic Acid) 1320 - 1210 Medium

O-H Bend 1440 - 1395 and 950 - 910 Medium

Interpretation:

A very broad absorption in the 3300-2500 cm⁻¹ region is characteristic of the O-H stretch of

a hydrogen-bonded carboxylic acid.[9][10][11]

A strong, sharp peak around 1700 cm⁻¹ corresponds to the C=O stretch of the carboxylic

acid.[9][12][13]

Absorptions in the 1600-1450 cm⁻¹ range are indicative of the aromatic quinoline ring

system.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Experimental Protocol:

Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. ESI is a softer ionization

technique that is likely to show the protonated molecular ion [M+H]⁺.[14][15]

Expected Mass Spectrometry Data:

The molecular weight of 7-Ethylquinoline-3-carboxylic acid (C₁₂H₁₁NO₂) is 201.22 g/mol .

Expected Fragmentation Pattern (EI-MS):

The fragmentation of quinoline derivatives often involves the loss of the carboxyl group and

subsequent cleavages of the quinoline ring.[16][17]

m/z 201: Molecular ion (M⁺).

m/z 184: Loss of -OH from the carboxylic acid.

m/z 172: Loss of the ethyl group (-CH₂CH₃).

m/z 156: Loss of the carboxylic acid group (-COOH).[16]

m/z 128: A common fragment for the quinoline ring system.[18]

Visualizations
To aid in the understanding of the structure and the analytical workflow, the following diagrams

are provided.
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Caption: Workflow for the spectroscopic characterization of a compound.

Conclusion
The comprehensive spectroscopic analysis outlined in this guide provides a robust framework

for the structural confirmation of 7-Ethylquinoline-3-carboxylic acid. By combining the

detailed information from ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry,

researchers can confidently verify the identity and purity of this compound, which is a critical

step in any drug discovery or materials science endeavor. The provided protocols and expected

data serve as a valuable resource for scientists working with quinoline derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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